3-Fluoro-N-(3-fluorobenzyl)aniline

• Molecular Formula: C13H11F2N
• Molecular Weight: 219.23 g/mol
• IUPAC Name: 3-fluoro-N-[(3-fluorophenyl)methyl]aniline
• InChI: InChI=1S/C13H11F2N/c14-11-4-1-3-10(7-11)9-16-13-6-2-5-12(15)8-13/h1-8,16H,9H2
• InChI Key: XVCNJUNAJAJEHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CNC2=CC(=CC=C2)F

Description

3-Fluoro-N-(3-fluorobenzyl)aniline is a fluorinated aniline derivative with a molecular formula of C₁₃H₁₁F₂N and a molecular weight of 231.23 g/mol. It features a 3-fluoroaniline core substituted with a 3-fluorobenzyl group at the nitrogen atom. Its synthesis and applications are often compared to structurally related aniline derivatives, as discussed below.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogues, their substituents, and molecular properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Activities	Reference IDs
3-Fluoro-N-(3-fluorobenzyl)aniline	C₁₃H₁₁F₂N	231.23	F at C3 (aniline), F at C3 (benzyl)	N/A (Baseline compound)
N,N-Di(3-fluorobenzyl)aniline (3k)	C₂₀H₁₆F₂N	308.35	Two 3-fluorobenzyl groups on N	Enhanced steric bulk; characterized by ¹H/¹³C NMR
3-Bromo-N-(2-fluorobenzyl)aniline	C₁₃H₁₁BrFN	280.14	Br at C3 (aniline), F at C2 (benzyl)	Larger halogen (Br) increases molecular weight
3-Fluoro-N-(4-fluorobenzyl)aniline	C₁₃H₁₁F₂N	231.23	F at C3 (aniline), F at C4 (benzyl)	Altered dipole due to benzyl-F position
3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline (3gb)	C₁₃H₉F₄N	272.21	F at C3 (aniline); 3,4,5-F on benzyl	Increased lipophilicity and electronic effects
3-Fluoro-N-(furan-2-ylmethyl)aniline	C₁₁H₁₀FNO	191.21	F at C3 (aniline); furan-2-ylmethyl on N	Heterocyclic substituent alters solubility

Electronic and Steric Effects

• Fluorine Position: Compounds with fluorine at the meta position on both the aniline and benzyl groups (e.g., the target compound) exhibit balanced electronic withdrawal and steric accessibility.
• Halogen Substitution : Bromine in 3-Bromo-N-(2-fluorobenzyl)aniline introduces greater polarizability and steric bulk compared to fluorine, which may influence reactivity in cross-coupling reactions .
• Multiple Fluorination : 3gb (3,4,5-trifluorobenzyl) demonstrates enhanced electron-withdrawing effects and lipophilicity, likely improving membrane permeability in biological systems .